tert-Butyl 4-[3-(3-nitrophenyl)ureido]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-nitrophenyl)carbamoylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24N4O5/c1-17(2,3)26-16(23)20-9-7-12(8-10-20)18-15(22)19-13-5-4-6-14(11-13)21(24)25/h4-6,11-12H,7-10H2,1-3H3,(H2,18,19,22)
• InChI Key: YIMFEVAIHLTMAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H24N4O5
• DSSTOX Substance ID: DTXSID501129793
• Molecular Weight: 364.4 g/mol
• CAS No.: 1233958-27-4

Description

“tert-Butyl 4-[3-(3-nitrophenyl)ureido]piperidine-1-carboxylate” is a chemical compound with the molecular formula C17H24N4O5. It has an average mass of 364.396 Da and a monoisotopic mass of 364.174683 Da.

Molecular Structure Analysis

The molecule contains a total of 51 bonds. There are 27 non-H bonds, 10 multiple bonds, 5 rotatable bonds, 4 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 (thio-) carbamate(s) (aliphatic), 1 urea (-thio) derivative(s), and 1 nitro group(s) (aromatic).

Scientific Research Applications

Synthesis and Characterization

• Research has focused on synthesizing and characterizing related piperidine derivatives, highlighting their importance as intermediates in the synthesis of biologically active compounds. For example, "tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate" was synthesized with a yield of 52%, demonstrating the utility of such compounds in creating benzimidazole compounds with potential biological activities (Liu Ya-hu, 2010).

Crystallographic and Computational Analysis

• Studies involving similar compounds, such as "tert-Butyl 4-(4-nitrophenyl)piperazine-1-carboxylate," have utilized crystallographic and conformational analysis alongside density functional theory (DFT) calculations. These analyses provide insights into the stability of molecular structures and molecular conformations, contributing to the understanding of their chemical and physical properties (Zhi-Ping Yang et al., 2021).

Synthetic Utility

• Piperidine derivatives, such as "tert-butyl 4-oxopiperidine-1-carboxylate," have been utilized as synthons for the preparation of diverse piperidine derivatives, underscoring their significance in synthetic chemistry. These compounds serve as versatile intermediates for the development of various piperidine-based chemical entities (A. I. Moskalenko & V. Boev, 2014).

Intermediate for Biologically Active Compounds

• Some tert-butyl piperidine carboxylates have been identified as key intermediates in the synthesis of crizotinib, a clinically approved anticancer drug, highlighting the critical role of such compounds in drug development processes (D. Kong et al., 2016).

Safety and Hazards

According to a safety data sheet, if inhaled, the person should be moved to fresh air and kept comfortable for breathing. If it comes into contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted.